Cas no 684221-32-7 (2-PROPENENITRILE, 3-(TETRAHYDRO-3-FURANYL)-, (2E)-)
684221-32-7 structure
Product Name:2-PROPENENITRILE, 3-(TETRAHYDRO-3-FURANYL)-, (2E)-
CAS No:684221-32-7
MF:C7H9NO
MW:123.152461767197
CID:3270680
PubChem ID:22170071
Update Time:2025-04-21
2-PROPENENITRILE, 3-(TETRAHYDRO-3-FURANYL)-, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-PROPENENITRILE, 3-(TETRAHYDRO-3-FURANYL)-, (2E)-
- SCHEMBL5673338
- DB-092458
- 684221-32-7
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- Inchi: 1S/C7H9NO/c8-4-1-2-7-3-5-9-6-7/h1-2,7H,3,5-6H2/b2-1+
- InChI Key: UFAJOOWJBBPWOQ-OWOJBTEDSA-N
- SMILES: O1CCC(/C=C/C#N)C1
Computed Properties
- Exact Mass: 123.068413911Da
- Monoisotopic Mass: 123.068413911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 33Ų
2-PROPENENITRILE, 3-(TETRAHYDRO-3-FURANYL)-, (2E)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
684221-32-7 (2-PROPENENITRILE, 3-(TETRAHYDRO-3-FURANYL)-, (2E)-) Related Products
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